Cas no 1159982-62-3 (1-Benzyl-5-bromo-3,6-dihydro-2H-pyridine)

• Product Name: 1-Benzyl-5-bromo-3,6-dihydro-2H-pyridine
• CAS No: 1159982-62-3
• MF: C₁₂H₁₄BrN
• MW: 252.150262355804
• MDL: MFCD12026390
• CID: 1067937
• PubChem ID: 49759501
• Update Time: 2025-06-08

1-Benzyl-5-bromo-3,6-dihydro-2H-pyridine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-bromo-1,2,5,6-tetrahydropyridine
• 1-benzyl-3-bromo-5,6-dihydro-2H-pyridine
• FT-0684966
• RP07523
• Y7139
• 1-benzyl-5-bromo-3,6-dihydro-2H-pyridine
• AS-65894
• 1159982-62-3
• S11209
• 1-BENZYL-3-BROMO-1,2,5,6-TETRAHYDROPYRIDINE[1159982-62-3]
• AKOS015949343
• DB-211182
• SB55284
• EN300-198951
• W-204879
• DTXSID20678068
• 1-Benzyl-5-bromo-1,2,3,6-tetrahydropyridine
• J-504277
• CS-W001307
• 1-Benzyl-5-bromo-3,6-dihydro-2H-pyridine

• MDL： MFCD12026390
• Inchi： 1S/C12H14BrN/c13-12-7-4-8-14(10-12)9-11-5-2-1-3-6-11/h1-3,5-7H,4,8-10H2
• InChI Key： OFHMQSKRHZDSQE-UHFFFAOYSA-N
• SMILES： BrC1=CCCN(CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 251.03096g/mol
• Monoisotopic Mass: 251.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-Benzyl-5-bromo-3,6-dihydro-2H-pyridine

Introduction to 1-Benzyl-5-bromo-3,6-dihydro-2H-pyridine (CAS No. 1159982-62-3)

1-Benzyl-5-bromo-3,6-dihydro-2H-pyridine (CAS No. 1159982-62-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridines, which are heterocyclic aromatic compounds with a wide range of biological activities and applications. The unique structural features of 1-Benzyl-5-bromo-3,6-dihydro-2H-pyridine, including the benzyl and bromo substituents, make it an attractive candidate for various synthetic transformations and biological studies.

The chemical structure of 1-Benzyl-5-bromo-3,6-dihydro-2H-pyridine consists of a six-membered ring with a nitrogen atom and a double bond, forming a partially saturated pyridine ring. The benzyl group attached to the nitrogen atom imparts additional stability and reactivity, while the bromo substituent at the 5-position provides a versatile handle for further functionalization. This combination of structural elements makes 1-Benzyl-5-bromo-3,6-dihydro-2H-pyridine an ideal starting material for the synthesis of more complex molecules with potential therapeutic applications.

In recent years, significant advancements have been made in understanding the biological properties and synthetic routes of 1-Benzyl-5-bromo-3,6-dihydro-2H-pyridine. One of the key areas of research has been its use as an intermediate in the synthesis of bioactive compounds. For instance, studies have shown that derivatives of 1-Benzyl-5-bromo-3,6-dihydro-2H-pyridine exhibit potent anti-inflammatory and anti-cancer activities. These findings have opened up new avenues for the development of novel drugs targeting various diseases.

The synthetic accessibility of 1-Benzyl-5-bromo-3,6-dihydro-2H-pyridine has also been extensively explored. Researchers have developed efficient and scalable methods to synthesize this compound using a variety of starting materials and reaction conditions. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for the selective introduction of functional groups at specific positions on the pyridine ring. This method has proven to be highly versatile and has enabled the preparation of a wide range of substituted pyridines with diverse biological activities.

Beyond its use as a synthetic intermediate, 1-Benzyl-5-bromo-3,6-dihydro-2H-pyridine has also shown promise in its own right as a bioactive molecule. Studies have demonstrated that this compound can modulate various cellular processes, including signal transduction pathways and gene expression. For example, it has been reported to inhibit the activity of certain kinases involved in cancer progression, making it a potential lead compound for drug discovery efforts in oncology.

The pharmacological properties of 1-Benzyl-5-bromo-3,6-dihydro-2H-pyridine have been further characterized through in vitro and in vivo experiments. In cell-based assays, this compound has been shown to exhibit low toxicity and high selectivity towards target proteins. These favorable properties make it an attractive candidate for preclinical evaluation and potential clinical trials.

In addition to its therapeutic potential, 1-Benzyl-5-bromo-3,6-dihydro-2H-pyridine has also found applications in other areas of chemistry and biology. For instance, it has been used as a ligand in coordination chemistry to form complexes with metal ions, which can be utilized in catalytic processes or as probes for biological imaging. The ability to fine-tune the electronic properties of these complexes by varying the substituents on the pyridine ring opens up new possibilities for designing materials with tailored functionalities.

The environmental impact and safety profile of 1-Benzyl-5-bromo-3,6-dihydro-2H-pyridine have also been evaluated. Studies have shown that this compound is stable under normal laboratory conditions and does not pose significant environmental or health risks when handled properly. However, as with any chemical substance, appropriate safety measures should be followed during its synthesis and use to ensure safe handling and disposal.

In conclusion, 1-Benzyl-5-bromo-3,6-dihydro-2H-pyridine (CAS No. 1159982-62-3) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive starting material for the synthesis of bioactive derivatives with potential therapeutic applications. Ongoing research continues to uncover new insights into its biological properties and synthetic routes, further highlighting its importance in the development of novel drugs and materials.